Cas no 66086-33-7 (DI-TERT-BUTYL ACETYLENEDICARBOXYLATE)
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE is a diester derivative of acetylenedicarboxylic acid, characterized by its tert-butyl ester groups. This compound is primarily utilized in organic synthesis as a versatile building block for the preparation of conjugated systems and functionalized intermediates. Its sterically hindered tert-butyl groups enhance stability, reducing susceptibility to hydrolysis and side reactions. The acetylene moiety enables participation in click chemistry, cycloadditions, and cross-coupling reactions, making it valuable for constructing complex molecular architectures. The product is typically employed in controlled environments due to its reactivity. Its high purity and well-defined structure ensure reproducibility in research and industrial applications, particularly in pharmaceuticals and materials science.
66086-33-7 structure
Product Name:DI-TERT-BUTYL ACETYLENEDICARBOXYLATE
CAS No:66086-33-7
MF:C12H18O4
MW:226.268924236298
MDL:MFCD00008808
CID:826466
PubChem ID:24856403
Update Time:2025-06-07
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- DI-TERT-BUTYL ACETYLENEDICARBOXYLATE
- 2,2-Dithiobis(1-amino-4,5-dimethoxybenzene)
- ditert-butyl but-2-ynedioate
- 2-Butynedioic acid di-tert-butyl ester
- acetylenedicarboxylic acid di-tert-butyl ester
- dietertiarybutyl acetylenedicarboxylate
- Di-tert-butyl 2-butynedioate
- NS00121237
- CS-0204255
- SCHEMBL1414348
- EN300-7422778
- 1,4-DI-TERT-BUTYL BUT-2-YNEDIOATE
- di-t-butyl acetylenedicarboxylate
- AT21605
- FBCRUXRGQFLOMC-UHFFFAOYSA-
- DTXSID50984583
- DB-073708
- 66086-33-7
- Di-tert-butyl butynedioate
- 2-Butynedioic acid, bis(1,1-dimethylethyl) ester
- Di-tert-butyl acetylenedicarboxylate, 98%
- InChI=1/C12H18O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h1-6H3
- Di-tert-butyl but-2-ynedioate
- BS-23537
- di-tert-butylacetylenedicarboxylate
- Di(tert-butyl) 2-butynedioate #
- EINECS 266-135-4
- AKOS024386545
-
- MDL： MFCD00008808
- Inchi： 1S/C12H18O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h1-6H3
- InChI Key： FBCRUXRGQFLOMC-UHFFFAOYSA-N
- SMILES： CC(OC(C#CC(OC(C)(C)C)=O)=O)(C)C
Computed Properties
- Exact Mass: 226.12100
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.0238 (rough estimate)
- Melting Point: 33-37 °C (lit.)
- Boiling Point: 80-82 °C/0.05 mmHg(lit.)
- Flash Point: >230 °F
- Refractive Index: 1.4560 (estimate)
- PSA: 52.60000
- LogP: 1.67320
- Solubility: Not available
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314-H335
- Warning Statement： P261-P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3261 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34-36/37
- Safety Instruction： S26; S27; S28; S36/37/39; S45
- FLUKA BRAND F CODES：8
-
Hazardous Material Identification：
- Packing Group：III
- HazardClass：8
- PackingGroup：III
- Packing Group：III
- Risk Phrases：R34; R36/37
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 270822-1G |
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE |
66086-33-7 | 1g |
¥961.3 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 270822-5G |
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE |
66086-33-7 | 5g |
¥3119.61 | 2023-12-09 | ||
| eNovation Chemicals LLC | D766660-250mg |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 98% | 250mg |
$75 | 2024-06-07 | |
| eNovation Chemicals LLC | D766660-1g |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 98% | 1g |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | D766660-5g |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 98% | 5g |
$380 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1274925-1g |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 95% | 1g |
￥511.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1274925-5g |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 95% | 5g |
￥1900.00 | 2024-05-04 | |
| Cooke Chemical | S382078-1g |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 98% | 1g |
RMB 628.70 | 2025-02-20 | |
| Cooke Chemical | S382078-5g |
Di-tert-butyl acetylenedicarboxylate |
66086-33-7 | 98% | 5g |
RMB 2122.68 | 2025-02-20 | |
| Enamine | EN300-7422778-0.05g |
1,4-di-tert-butyl but-2-ynedioate |
66086-33-7 | 95% | 0.05g |
$19.0 | 2024-05-24 |
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Related Literature
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Antonio Anti?olo,Santiago García-Yuste,Isabel Lopez Solera,Antonio Otero,Juan Carlos Pérez-Flores,Rebeca Reguillo-Carmona,Elena Villase?or,Eva Santos,Erik Zuidema,Carles Bo Dalton Trans. 2010 39 1962
-
Ajay Kanungo,Dipendu Patra,Sanghamitra Mukherjee,Tridib Mahata,Prakas R. Maulik,Sanjay Dutta RSC Adv. 2015 5 70958
-
Sandra Medina,álvaro González-Gómez,Gema Domínguez,Javier Pérez-Castells Org. Biomol. Chem. 2012 10 7167
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4. New page to access pyridine derivatives: synthesis from N-propargylaminesEsmail Vessally,Akram Hosseinian,Ladan Edjlali,Ahmadreza Bekhradnia,Mehdi D. Esrafili RSC Adv. 2016 6 71662
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Sattar Arshadi,Esmail Vessally,Ladan Edjlali,Ebrahim Ghorbani-Kalhor,Rahim Hosseinzadeh-Khanmiri RSC Adv. 2017 7 13198
66086-33-7 (DI-TERT-BUTYL ACETYLENEDICARBOXYLATE) Related Products
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